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Compound of Interest

Compound Name: Atraton

Cat. No.: B1666117

For researchers, scientists, and drug development professionals, understanding the regulatory
landscape for chemical compounds in drinking water is crucial. This guide provides a
comparative overview of the regulatory limits for Atraton, a triazine herbicide, in drinking water
across various international and national bodies. The information is presented to facilitate
objective comparison and is supported by available data on the experimental basis for these
limits.

Data Summary of Regulatory Limits

The following table summarizes the maximum permissible levels of Atraton (Atrazine) in
drinking water as stipulated by different regulatory agencies.
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Regulatory Body Guideline Value (pg/L) Enforceability

World Health Organization
(WHO)

100 Guideline

United States Environmental
) Enforceable (MCL)
Protection Agency (EPA)

Health Canada 5 Guideline (MAC)

Australian National Health and

Medical Research Council 20 Guideline
(NHMRC)
European Union (EU) 0.1 Enforceable

Experimental Protocols

The regulatory limits for Atraton in drinking water are primarily based on toxicological studies
in animal models. The key experimental approaches used to derive these limits involve long-
term carcinogenicity and reproductive toxicity studies.

A pivotal study design often cited is the chronic dietary administration of Atraton to rats. For
instance, the World Health Organization's guideline is based on a No-Observed-Adverse-Effect
Level (NOAEL) derived from a carcinogenicity study in Sprague-Dawley rats.[1][2] In such
studies, groups of animals are exposed to varying concentrations of the chemical in their diet
over a significant portion of their lifespan. Key parameters monitored include body weight, food
consumption, clinical signs of toxicity, and histopathological examination of tissues to identify
neoplastic and non-neoplastic lesions.[2]

The determination of the NOAEL is a critical step. It represents the highest dose at which no
statistically or biologically significant adverse effects are observed in the exposed group
compared to a control group.[1][2] An uncertainty factor, typically 1000-fold, is then applied to
the NOAEL to account for inter- and intra-species differences and the potential for
carcinogenicity, to arrive at a Tolerable Daily Intake (TDI) for humans.[2] The final guideline
value for drinking water is then calculated by allocating a certain percentage of the TDI to
drinking water consumption.[1][2]
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Logical Workflow for Guideline Value Derivation

The following diagram illustrates the general workflow for establishing a regulatory limit for a
chemical contaminant in drinking water, based on toxicological data.
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Caption: Workflow for deriving drinking water quality guidelines.
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It is important to note that the World Health Organization (WHO) revised its guideline value for
atrazine from 2 pg/L to 100 pg/L in 2011.[3] This change was based on a re-evaluation by the
Joint Meeting on Pesticide Residues (JMPR) which concluded that atrazine is not a relevant
carcinogen in laboratory animals at doses that do not cause endocrine disruption.[1] The newer
guideline is based on endocrine effects observed in rats.[1]

In contrast, the United States Environmental Protection Agency (EPA) maintains a lower
Maximum Contaminant Level (MCL) of 3 pg/L.[4] The Australian Drinking Water Guidelines set
a health-based guideline value of 0.02 mg/L (20 ug/L).[5] Health Canada’'s maximum
acceptable concentration (MAC) is 0.005 mg/L (5 pg/L) and applies to the sum of atrazine and
its N-dealkylated metabolites.[6] The European Union has a stringent limit of 0.10 ug/L for any
individual pesticide, including atrazine.[7] These differing limits reflect variations in risk
assessment methodologies and policy considerations among regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. publiceye.ch [publiceye.ch]

. cdn.who.int [cdn.who.int]

. WHO Guideline Value for Atrazine in Drinking Water | Public Eye [publiceye.ch]
. gvsu.edu [gvsu.edu]

. parliament.gld.gov.au [parliament.qld.gov.au]

. canada.ca [canada.ca]

°
~ (o)) ()] EEN w N =

. Drinking water — essential quality standards | EUR-Lex [eur-lex.europa.eu]

¢ To cite this document: BenchChem. [Global Regulations on Atraton in Drinking Water: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666117#comparison-of-regulatory-limits-for-atraton-
in-drinking-water]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.publiceye.ch/en/publications/detail/who-guideline-value-for-atrazine-in-drinking-water
https://www.publiceye.ch/fileadmin/doc/Pestizide/2020_PublicEye_WHO_Guideline_Value_for_Atrazine_in_Drinking_Water_Report.pdf
https://www.publiceye.ch/fileadmin/doc/Pestizide/2020_PublicEye_WHO_Guideline_Value_for_Atrazine_in_Drinking_Water_Report.pdf
https://www.gvsu.edu/cms4/asset/E1327343-09F0-03FF-AA9032F47AD1EB9C/standards.pdf
https://www.parliament.qld.gov.au/Work-of-the-Assembly/Tabled-Papers/docs/5618t991/5618t991.pdf
https://www.canada.ca/content/dam/canada/health-canada/migration/healthy-canadians/publications/healthy-living-vie-saine/water-atrazine-eau/alt/water-atrazine-eau-eng.pdf
https://eur-lex.europa.eu/EN/legal-content/summary/drinking-water-essential-quality-standards.html
https://www.benchchem.com/product/b1666117?utm_src=pdf-custom-synthesis
https://www.publiceye.ch/fileadmin/doc/Pestizide/2020_PublicEye_WHO_Guideline_Value_for_Atrazine_in_Drinking_Water_Report.pdf
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/atrazine-bd-old.pdf?sfvrsn=a5d0e455_4
https://www.publiceye.ch/en/publications/detail/who-guideline-value-for-atrazine-in-drinking-water
https://www.gvsu.edu/cms4/asset/E1327343-09F0-03FF-AA9032F47AD1EB9C/standards.pdf
https://www.parliament.qld.gov.au/Work-of-the-Assembly/Tabled-Papers/docs/5618t991/5618t991.pdf
https://www.canada.ca/content/dam/canada/health-canada/migration/healthy-canadians/publications/healthy-living-vie-saine/water-atrazine-eau/alt/water-atrazine-eau-eng.pdf
https://eur-lex.europa.eu/EN/legal-content/summary/drinking-water-essential-quality-standards.html
https://www.benchchem.com/product/b1666117#comparison-of-regulatory-limits-for-atraton-in-drinking-water
https://www.benchchem.com/product/b1666117#comparison-of-regulatory-limits-for-atraton-in-drinking-water
https://www.benchchem.com/product/b1666117#comparison-of-regulatory-limits-for-atraton-in-drinking-water
https://www.benchchem.com/product/b1666117#comparison-of-regulatory-limits-for-atraton-in-drinking-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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